Cas no 56437-16-2 (6-Hydroxy-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 6-Hydroxy-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 56437-16-2
• MF: C₁₀H₆O₅
• MW: 206.151643276215
• MDL: MFCD16295011
• CID: 876638
• PubChem ID: 11481147
• Update Time: 2025-04-19

6-Hydroxy-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-2-oxo-2H-chromene-3-carboxylic acid
• 6-hydroxycoumarin-3-carboxylic acid
• 7-HYDROXYCOUMARIN-3-CARBOXYLICACID
• 3-Carboxy-6-hydroxycoumarin
• DB-296534
• 6-Hydroxy-2-oxo-2H-1-benzopyran-3-carboxylic acid
• SLPOZBYDRWPSBE-UHFFFAOYSA-N
• SCHEMBL979779
• CS-0047583
• MS-23121
• PD127722
• 6-Hydroxy-2-oxo-2H-chromene-3-carboxylicacid
• 56437-16-2
• CHEMBL1830820
• 6-hydroxy-3-carboxy-coumarin
• BDBM50353736
• 3-Carboxy-6-hydroxycoumarin; 2H-1-Benzopyran-3-carboxylic acid;6-hydroxy-2-oxo-
• 6-hydroxy-2-oxochromene-3-carboxylic acid
• 6-Hydroxy-2-oxo-2H-chromene-3-carboxylic acid

• MDL： MFCD16295011
• Inchi： 1S/C10H6O5/c11-6-1-2-8-5(3-6)4-7(9(12)13)10(14)15-8/h1-4,11H,(H,12,13)
• InChI Key： SLPOZBYDRWPSBE-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=CC2C=C(C=CC1=2)O)=O

Computed Properties

• Exact Mass: 206.02152329g/mol
• Monoisotopic Mass: 206.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.8Ų